Cas no 890091-73-3 (3-(4-fluorobenzenesulfonyl)propanenitrile)

• Product Name: 3-(4-fluorobenzenesulfonyl)propanenitrile
• CAS No: 890091-73-3
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• MDL: MFCD06496630
• CID: 3103127
• PubChem ID: 4739600
• Update Time: 2025-05-24

3-(4-fluorobenzenesulfonyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((4-Fluorophenyl)sulfonyl)propanenitrile
• F1997-0008
• AKOS003587946
• 3-[(4-fluorophenyl)sulfonyl]propanenitrile
• 3-(4-fluorophenyl)sulfonylpropanenitrile
• Propanenitrile, 3-[(4-fluorophenyl)sulfonyl]-
• EN300-237869
• LEUZTXMDDQGYQK-UHFFFAOYSA-N
• STK785095
• DTXSID40406284
• 890091-73-3
• 3-(4-fluorobenzenesulfonyl)propanenitrile

• MDL： MFCD06496630
• Inchi： 1S/C9H8FNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h2-5H,1,7H2
• InChI Key： LEUZTXMDDQGYQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCC#N)(=O)=O

Computed Properties

• Exact Mass: 213.02597783g/mol
• Monoisotopic Mass: 213.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-fluorobenzenesulfonyl)propanenitrile

Recent Advances in the Study of 3-(4-Fluorobenzenesulfonyl)propanenitrile (CAS: 890091-73-3)

3-(4-Fluorobenzenesulfonyl)propanenitrile (CAS: 890091-73-3) is a fluorinated sulfonyl compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic utility, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

One of the key areas of research involving 3-(4-fluorobenzenesulfonyl)propanenitrile is its role in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of kinase inhibitors. The compound's unique sulfonyl and nitrile functionalities enable diverse chemical modifications, facilitating the creation of libraries of small molecules with potential therapeutic applications. Researchers highlighted its utility in targeting protein-protein interactions, particularly in oncology and inflammatory diseases.

In addition to its synthetic applications, recent investigations have delved into the compound's direct biological effects. A preclinical study conducted by a team at the University of Cambridge revealed that 3-(4-fluorobenzenesulfonyl)propanenitrile exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. This finding has implications for drug-drug interaction studies and the optimization of pharmacokinetic profiles in lead compounds.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Computational modeling and X-ray crystallography data, published in ACS Chemical Biology in early 2024, elucidated the binding mode of 3-(4-fluorobenzenesulfonyl)propanenitrile with specific protein targets. The fluorobenzene moiety was found to engage in hydrophobic interactions, while the sulfonyl group participated in hydrogen bonding, contributing to its selectivity and potency. These insights are invaluable for structure-based drug design efforts.

Despite these advancements, challenges remain in the broader application of 3-(4-fluorobenzenesulfonyl)propanenitrile. Recent reviews have pointed to the need for improved synthetic methodologies to enhance yield and purity, as well as more comprehensive toxicological profiling to assess its safety profile. Ongoing research aims to address these gaps, with several pharmaceutical companies listing the compound in their pipelines for further development.

In conclusion, 3-(4-fluorobenzenesulfonyl)propanenitrile (CAS: 890091-73-3) represents a multifaceted tool in chemical biology, with demonstrated utility in synthesis, target engagement, and mechanistic studies. As research progresses, its role in drug discovery is expected to expand, offering new avenues for therapeutic innovation. Future studies should focus on optimizing its properties and exploring novel applications in emerging areas such as targeted protein degradation and covalent inhibitor design.